Cas no 114833-96-4 (Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)-)

• Product Name: Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)-
• CAS No: 114833-96-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD00876128
• CID: 2613387
• PubChem ID: 10702834
• Update Time: 2025-10-11

Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-methyl-2-pyrazol-1-ylpyrimidine
• 4-Methoxy-6-methyl-2-(1H-pyrazol-1-yl)pyrimidine
• Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)-
• JMOIYFQXFXBKRH-UHFFFAOYSA-N
• 4-methoxy-6-methyl-2-(1-pyrazolyl)pyrimidine
• 2-(1H-Pyrazol-1-yl)-4-methoxy-6-methylpyrimidine
• AS-68647
• 4-METHOXY-6-METHYL-2-(PYRAZOL-1-YL)PYRIMIDINE
• 114833-96-4
• SCHEMBL9522293
• A11750
• DTXSID40443694
• AKOS028108929

• MDL： MFCD00876128
• Inchi： 1S/C9H10N4O/c1-7-6-8(14-2)12-9(11-7)13-5-3-4-10-13/h3-6H,1-2H3
• InChI Key： JMOIYFQXFXBKRH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)N=C(N=1)N1C=CC=N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52.5-53.0 ºC (hexane )
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)-

Pyrimidine, 4-Methoxy-6-Methyl-2-(1H-Pyrazol-1-Yl) - CAS No. 114833-96-4

The compound Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl), with the CAS number 114833-96-4, is a highly interesting heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring with substituents at positions 4, 6, and 2. The presence of a methoxy group at position 4, a methyl group at position 6, and a pyrazole moiety at position 2 imparts distinctive chemical and biological properties to this compound.

Recent studies have highlighted the potential of Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl) as a promising candidate in drug discovery. Its structural features make it an attractive scaffold for designing bioactive molecules. The pyrimidine ring is known for its ability to form hydrogen bonds and interact with various biological targets, such as enzymes and receptors. The methoxy group at position 4 enhances the compound's solubility and bioavailability, while the methyl group at position 6 contributes to its stability and lipophilicity.

The pyrazole moiety at position 2 is particularly significant due to its ability to act as a hydrogen bond donor or acceptor. This feature is crucial for the compound's interaction with biological systems. Recent research has demonstrated that Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl) exhibits potent inhibitory activity against several kinases, making it a valuable lead compound in the development of anticancer agents.

In addition to its pharmacological applications, Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-1-Yl) has also been explored for its potential in materials science. Its heterocyclic structure allows for the formation of stable coordination complexes with metal ions, which can be utilized in the design of novel materials for electronic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Pyrimidine, 4-methoxy-6-methyl-2-(1H-pyrazol-Yl) using various methodologies. These include one-pot synthesis strategies that minimize reaction steps and improve yield. Such methods are particularly advantageous for large-scale production and further functionalization of the compound.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of Pyrimidine, 4-Methoxy--Methyl--(Pyrazol-Yl). Quantum mechanical calculations have revealed that the compound's electronic structure is highly tunable through modifications to its substituents. This tunability opens up new avenues for tailoring its properties for specific applications.

In conclusion, Pyrimidine, 4-Methoxy--Methyl--(Pyrazol-Yl) (CAS No. 114833--96--4) is a versatile compound with significant potential in both pharmacology and materials science. Its unique structure and bioactive properties make it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new applications and insights into this compound's behavior, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.